Cas no 1361585-49-0 (3'-(Difluoromethyl)-3,4,5-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-(Difluoromethyl)-3,4,5-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361585-49-0
• MF: C₁₄H₆Cl₃F₅
• MW: 375.548458576202
• CID: 4991290
• Update Time: 2025-10-31

3'-(Difluoromethyl)-3,4,5-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethyl)-3,4,5-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5/c15-10-4-7(5-11(16)12(10)17)6-1-2-9(14(20,21)22)8(3-6)13(18)19/h1-5,13H
• InChI Key： KTMKDSBHEHRQSX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(C(F)(F)F)=C(C(F)F)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 3'-(Difluoromethyl)-3,4,5-trichloro-4'-(trifluoromethyl)biphenyl

3'-(Difluoromethyl)-3,4,5-Trichloro-4'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

3'-(Difluoromethyl)-3,4,5-Trichloro-4'-(Trifluoromethyl)Biphenyl, also known by its CAS number 1361585-49-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of biphenyl derivatives, which are characterized by two phenyl rings connected by a single bond. The presence of multiple halogen substituents—specifically chlorine and fluorine atoms—confers unique electronic and physical properties to this compound, making it a subject of interest in both academic and industrial research.

The structure of 3'-(Difluoromethyl)-3,4,5-Trichloro-4'-(Trifluoromethyl)Biphenyl is notable for its complex substitution pattern. The central biphenyl framework is substituted with three chlorine atoms at the 3, 4, and 5 positions on one ring, while the other ring bears a difluoromethyl group at the 3' position and a trifluoromethyl group at the 4' position. This substitution pattern not only enhances the compound's stability but also imparts specific reactivity and electronic characteristics that are highly desirable in certain chemical processes.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its use as a precursor in the synthesis of novel pesticides and herbicides. The presence of multiple electronegative groups such as chlorine and fluorine makes this compound an effective electron-deficient system, which is a critical property for designing compounds with high reactivity against agricultural pests.

In addition to its agricultural applications, 3'-(Difluoromethyl)-3,4,5-Trichloro-4'-(Trifluoromethyl)Biphenyl has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the fabrication of light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. Recent research has demonstrated that this compound can serve as an efficient electron transport layer due to its high electron mobility and stability under operational conditions.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of biphenyl derivatives followed by nucleophilic substitution reactions to introduce the desired halogen substituents. The precise control of reaction conditions is crucial to achieve high yields and purity levels. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From a pharmacological perspective, this compound has been investigated for its potential as a drug intermediate. Its ability to act as a building block for more complex molecules has led to its use in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. Researchers have reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, suggesting its potential role in drug discovery.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 3'-(Difluoromethyl)-3,4,5-Trichloro-4'-(Trifluoromethyl)Biphenyl. While initial findings indicate that it is not readily biodegradable under natural conditions, further research is needed to fully understand its long-term effects on ecosystems. Regulatory agencies are closely monitoring its use to ensure compliance with environmental protection standards.

The demand for this compound has been steadily increasing due to its versatility across multiple industries. Market analysis suggests that its application in specialty chemicals and advanced materials will drive future growth. As technology continues to evolve, new applications for this compound are expected to emerge, particularly in areas such as nanotechnology and green chemistry.

In conclusion, 3'-(Difluoromethyl)-3,4,5-Trichloro-4'-(Trifluoromethyl)Biphenyl is a versatile compound with significant potential across various fields. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies uncover new applications and improvements in synthesis methods continue to emerge, this compound is poised to play an increasingly important role in modern chemistry.